Cas no 89435-16-5 (1,3-Dioxan-2-one, 5-propyl-)

• Product Name: 1,3-Dioxan-2-one, 5-propyl-
• CAS No: 89435-16-5
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 600933
• PubChem ID: 69478375
• Update Time: 2025-04-19

1,3-Dioxan-2-one, 5-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxan-2-one, 5-propyl-
• 5-propyl-1,3-dioxan-2-one
• SCHEMBL5532586
• DTXSID20740633
• 89435-16-5

• Inchi： 1S/C7H12O3/c1-2-3-6-4-9-7(8)10-5-6/h6H,2-5H2,1H3
• InChI Key： DKXBERCQHBQWNO-UHFFFAOYSA-N
• SMILES： O1C(=O)OCC(C1)CCC

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų